4-Iodobenzoyl isothiocyanate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Iodobenzoyl isothiocyanate (CAS: 2059-76-9) is an organosulfur compound with the molecular formula C₇H₄INS and a molecular weight of 261.08 g/mol. It features an isothiocyanate (–N=C=S) group attached to a para-iodinated benzene ring. This compound is primarily used as a building block in organic synthesis, particularly for preparing sulfur-containing heterocycles and bioactive molecules. Its iodine substituent confers unique electronic and steric properties, making it distinct from other aryl isothiocyanates .
Key properties include:
Properties
CAS No. |
78225-76-0 |
|---|---|
Molecular Formula |
C8H4INOS |
Molecular Weight |
289.09 g/mol |
IUPAC Name |
4-iodobenzoyl isothiocyanate |
InChI |
InChI=1S/C8H4INOS/c9-7-3-1-6(2-4-7)8(11)10-5-12/h1-4H |
InChI Key |
PBHPSDCDASGGGC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N=C=S)I |
Origin of Product |
United States |
Chemical Reactions Analysis
Reaction Mechanisms of the Isothiocyanate Group
The isothiocyanate (-N=C=S) group undergoes nucleophilic addition reactions, where the electrophilic carbon reacts with amines, thiols, or alcohols. Key pathways include:
-
Thiourea Formation : Reaction with primary amines generates thiourea derivatives. For example, conjugation with antibody lysine residues forms stable thiourea bonds, critical in bioconjugation applications .
-
Thiol-Ene Reactions : Thiols attack the electrophilic carbon, forming thiol-carbamoyl adducts.
The iodine substituent enhances electrophilicity at the isothiocyanate carbon through inductive effects, increasing reactivity toward nucleophiles .
Reactivity with Amines
4-Iodobenzoyl isothiocyanate reacts efficiently with primary amines. In a study comparing direct radioiodination versus isothiocyanate-mediated conjugation:
| Parameter | Direct Labeling ([¹²⁵I]-cetuximab) | Isothiocyanate Conjugation ([¹²⁵I]-IBPA-cetuximab) |
|---|---|---|
| Surface Bound (%) | 0.34–1.53 | 3.74–7.62 |
| Internalized (%) | 0.06–0.63 | 1.13–3.05 |
| Tumor/Blood Ratio | 0.66 ± 0.13 | 1.48 ± 0.36 |
Data sourced from LS174T, PC9, and FaDu cell lines .
The higher surface binding and internalization of the isothiocyanate conjugate highlight its superior stability and targeting efficiency .
Stability and Decomposition Pathways
4-Iodobenzoyl isothiocyanate resists hydrolysis under physiological conditions but decomposes under strong acidic or basic environments. Key stability observations:
-
In Vivo Stability : Minimal deiodination occurs in murine models, with thyroid uptake of [¹²⁵I]-IBPA-cetuximab being 3-fold lower than directly labeled antibodies .
-
Thermal Degradation : Prolonged heating above 100°C may cleave the isothiocyanate group, releasing iodine and forming benzamide byproducts.
Comparative Reactivity Insights
-
Electrophilic Reactivity : The iodine atom increases the electrophilicity of the isothiocyanate carbon, accelerating reactions with nucleophiles like amines compared to non-halogenated analogs .
-
Synthetic Flexibility : The benzoyl group allows further functionalization (e.g., iodination swaps) without compromising isothiocyanate reactivity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Reactivity and Bioactivity
The substituent on the benzene ring significantly influences the electrophilicity, stability, and biological activity of aryl isothiocyanates. Below is a comparative analysis:
Key Observations:
- Electrophilicity: The iodine atom in 4-iodobenzoyl isothiocyanate increases polarizability but reduces electrophilicity compared to smaller substituents like fluorine or chlorine.
- Stability : Iodo derivatives are more moisture-sensitive than chloro or fluoro analogs, necessitating stringent storage conditions .
- Biological Activity : Substituents like –I or –Cl enhance binding to hydrophobic pockets in proteins, whereas –F improves metabolic stability in drug candidates .
Reaction Efficiency:
- Aromatic vs. Aliphatic : Aromatic isothiocyanates (e.g., 4-iodobenzoyl) undergo slower cyclocondensation than aliphatic counterparts due to steric hindrance from the bulky benzene ring .
- Substituent Effects : Electron-withdrawing groups (e.g., –I, –Cl) accelerate thiourea formation in nucleophilic substitutions .
Q & A
Q. What strategies mitigate batch-to-batch variability in synthetic yields of 4-iodobenzoyl isothiocyanate?
- Methodology : Design of Experiments (DoE) with factors like reagent stoichiometry, solvent purity, and reaction time. Response surface methodology (RSM) identifies optimal conditions. QC protocols include H NMR purity checks .
Data Analysis and Contradiction Resolution
Q. How can researchers address discrepancies in reported inhibitory effects of 4-iodobenzoyl isothiocyanate on enzyme activity?
Q. What statistical approaches are appropriate for analyzing dose-dependent responses in toxicity studies?
- Methodology : Nonlinear regression (e.g., Hill equation) models sigmoidal dose-response curves. ANOVA with post-hoc Tukey tests compares means across concentrations. Bootstrap resampling estimates confidence intervals for EC₅₀ values .
Ethical and Methodological Frameworks
Q. How can the PICOT framework structure a study on 4-iodobenzoyl isothiocyanate’s therapeutic potential?
Q. What are common pitfalls in designing mechanistic studies involving this compound, and how are they avoided?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
